Cas no 1365960-93-5 (1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 1365960-93-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5150103
• Update Time: 2026-03-03

1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropoxy-1-methyl-1H-pyrazole-4-carboxylic acid
• 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-5(2)13-7-6(8(11)12)4-9-10(7)3/h4-5H,1-3H3,(H,11,12)
• InChI Key： YCMFIAHENFVEMA-UHFFFAOYSA-N
• SMILES： N1(C)C(OC(C)C)=C(C(O)=O)C=N1

Additional information on 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid

1-Methyl-5-(Propan-2-Yloxy)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1365960-93-5, known as 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its properties and reactivity.

Recent studies have highlighted the antimicrobial properties of 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid, particularly against gram-positive bacteria. Researchers have explored its potential as a novel antibacterial agent, leveraging its ability to disrupt bacterial cell membranes without inducing resistance. This makes it a promising candidate for developing next-generation antibiotics, especially in light of the growing threat of antibiotic resistance worldwide.

In addition to its antimicrobial activity, this compound has shown remarkable anti-inflammatory effects in preclinical models. Scientists have investigated its ability to inhibit pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key players in chronic inflammatory diseases like arthritis and inflammatory bowel disease. The anti-inflammatory properties of this compound suggest its potential as a therapeutic agent for managing inflammatory conditions with fewer side effects compared to conventional treatments.

The synthesis of 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring scalability for industrial applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

Another area of interest is the photophysical properties of this compound. Studies have demonstrated its ability to absorb and emit light in the visible spectrum, making it a candidate for applications in optoelectronics and sensors. Its fluorescence properties have been exploited in the development of biosensors for detecting heavy metals and other environmental pollutants, offering a cost-effective and sensitive detection method.

Furthermore, the toxicological profile of 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid has been extensively evaluated to ensure its safety for human use. Acute and chronic toxicity studies have revealed low toxicity levels, with no significant adverse effects observed at therapeutic concentrations. These findings underscore its potential for safe integration into pharmaceutical formulations.

Looking ahead, researchers are exploring the possibility of modifying this compound to enhance its bioavailability and efficacy. By introducing additional functional groups or altering the existing structure, they aim to create derivatives with improved pharmacokinetic profiles and targeted delivery capabilities. Such advancements could pave the way for personalized medicine approaches tailored to individual patient needs.

In conclusion, 1-methyl-5-(propan-2-yloxy)-1H-pyrazole-4-carboxylic acid is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a key player in the development of innovative solutions for healthcare and environmental challenges. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to scientific progress.